Cas no 2086689-01-0 (N-(Azido-PEG2)-N-Boc-PEG3-acid)

• Product Name: N-(Azido-PEG2)-N-Boc-PEG3-acid
• CAS No: 2086689-01-0
• MF: C₂₀H₃₈N₄O₉
• MW: 478.537126064301
• CID: 3045741
• PubChem ID: 126480463
• Update Time: 2025-06-29

N-(Azido-PEG2)-N-Boc-PEG3-acid Chemical and Physical Properties

Names and Identifiers

• N-(Azido-PEG2)-N-Boc-PEG3-acid
• BP-23504
• 3-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]ethoxy]ethoxy]propanoic acid
• HY-140524
• AKOS040742197
• DTXSID901109462
• 1-azido-9-(tert-butoxycarbonyl)-3,6,12,15,18-pentaoxa-9-azahenicosan-21-oic acid
• C70169
• CS-0114924
• 5,8,11-Trioxa-2-azatetradecanedioic acid, 2-[2-[2-(2-azidoethoxy)ethoxy]ethyl]-, 1-(1,1-dimethylethyl) ester
• 3-(2-{2-[2-(13-azido-2,2-dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-5-yl)ethoxy]ethoxy}ethoxy)propanoic acid
• DA-55839
• 2086689-01-0

• Inchi： 1S/C20H38N4O9/c1-20(2,3)33-19(27)24(6-10-30-14-13-29-9-5-22-23-21)7-11-31-15-17-32-16-12-28-8-4-18(25)26/h4-17H2,1-3H3,(H,25,26)
• InChI Key： NNNACCUYHDGKHF-UHFFFAOYSA-N
• SMILES： O(C(N(CCOCCOCCN=[N+]=[N-])CCOCCOCCOCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 478.26387880g/mol
• Monoisotopic Mass: 478.26387880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 23
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 127Ų

Additional information on N-(Azido-PEG2)-N-Boc-PEG3-acid

Professional Introduction to Compound with CAS No. 2086689-01-0 and Product Name: N-(Azido-PEG2)-N-Boc-PEG3-acid

The compound with the CAS number 2086689-01-0 and the product name N-(Azido-PEG2)-N-Boc-PEG3-acid represents a significant advancement in the field of bioconjugation and drug delivery systems. This compound is a meticulously designed molecular entity that combines the functionalities of azido groups, polyethylene glycol (PEG) chains, and Boc (tert-butoxycarbonyl) protecting groups, making it a versatile tool for pharmaceutical and biotechnological applications.

At the core of this compound's utility lies its unique structural composition. The presence of azido-PEG2 segments introduces reactive sites that can participate in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely employed in the synthesis of conjugates for targeted drug delivery, imaging agents, and biomolecular probes. The N-Boc-PEG3-acid moiety provides a protected amine group that can be selectively deprotected under mild acidic conditions, allowing for further functionalization or coupling to other biomolecules. This dual functionality makes the compound an invaluable intermediate in the development of novel therapeutics.

Recent advancements in nanomedicine have highlighted the importance of PEG-based polymers in enhancing the pharmacokinetic properties of therapeutic agents. PEGylation, the process of attaching PEG chains to molecules, is well-known for its ability to increase solubility, reduce immunogenicity, and prolong circulation time in vivo. The N-(Azido-PEG2)-N-Boc-PEG3-acid compound leverages these benefits by incorporating two PEG units, which can be tailored to achieve optimal pharmacokinetic profiles. For instance, studies have shown that PEG chains with lengths between 2 and 6 kDa exhibit superior stability and prolonged circulation times compared to shorter or longer chains.

The azido group in this compound is particularly noteworthy for its role in enabling site-specific modifications. Azides are highly reactive toward alkynes via CuAAC, a reaction that is both efficient and orthogonal to other functional groups commonly found in biological molecules. This property has been exploited in various applications, including the development of antibody-drug conjugates (ADCs) and protein modifications. In ADCs, for example, azido groups are often introduced at specific positions on antibodies or payloads to facilitate conjugation via click chemistry. The N-(Azido-PEG2)-N-Boc-PEG3-acid compound can serve as a precursor for such conjugates by providing an azido-functionalized PEG linker that can be coupled to cytotoxic agents or imaging agents.

Furthermore, the Boc protecting group on the amine moiety offers an additional layer of control over the synthetic process. Boc groups are stable under basic conditions but can be readily removed under acidic conditions without affecting other functional groups. This feature allows for selective deprotection, enabling chemists to introduce other modifications at different stages of synthesis without interference from previously installed groups. This level of control is crucial in complex synthetic schemes where multiple functional groups need to be introduced in a precise order.

Recent research has also explored the use of PEG-based compounds in targeted drug delivery systems. By incorporating targeting ligands such as antibodies or peptides into PEGylated constructs, it is possible to enhance the specificity of drug delivery to diseased tissues while minimizing side effects. The N-(Azido-PEG2)-N-Boc-PEG3-acid compound can be modified with such targeting ligands by taking advantage of its reactive sites. For instance, after deprotecting the Boc group, it can be coupled to an antibody or peptide via a linker that contains an alkyne group for click chemistry attachment.

The versatility of this compound is further underscored by its potential applications in biomolecular probes and diagnostic tools. Azido groups have been used extensively in fluorescence quenching probes due to their ability to react with alkynes under mild conditions while maintaining high sensitivity and selectivity. By conjugating this compound to fluorophores or other reporters via click chemistry, researchers can develop novel probes for imaging biological processes in real-time. Such probes have applications in both research settings and clinical diagnostics.

In conclusion, the compound with CAS number 2086689-01-0 and product name N-(Azido-PEG2)-N-Boc-PEG3-acid represents a powerful tool for bioconjugation and drug delivery applications. Its unique combination of azido groups, PEG chains, and Boc protecting groups provides multiple points of functionalization that can be tailored for specific applications. Whether used in the development of antibody-drug conjugates, targeted drug delivery systems, or biomolecular probes, this compound offers unparalleled flexibility and precision in molecular design.